Cas no 19617-03-9 (2(3H)-Benzothiazolone,3-phenyl-, hydrazone N-oxide)

• Product name: 2(3H)-Benzothiazolone,3-phenyl-, hydrazone N-oxide
• CAS No: 19617-03-9
• MF: C₁₃H₉N₃OS
• MW: 255.29506
• CID: 235075
• PubChem ID: 6152011

2(3H)-Benzothiazolone,3-phenyl-, hydrazone N-oxide Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,3-phenyl-, hydrazone N-oxide
• (NE)-N-(3-phenyl-1,3-benzothiazol-2-ylidene)nitrous amide
• 2-Nitrosoimino-3-phenyl-2,3-dihydrobenzothiazol
• 2-Nitrosoimino-3-phenyl-2,3-dihydrobenzthiazol
• 3-Phenyl-2-nitrosoimino-2,3-dihydrobenzothiazol
• AC1O1PEH
• Nitroso-(3-phenyl-3H-benzothiazol-2-yliden)-amin
• nitroso-(3-phenyl-3H-benzothiazol-2-yliden)-amine
• nitroso-(3-phenyl-3H-benzothiazol-2-ylidene)-amine
• N-nitroso-3-phenyl-2(3H)-benzothiazole imine
• NSC150895
• 19617-03-9
• NSC-150895
• DTXSID70422114

• Inchi： InChI=1S/C13H9N3OS/c17-15-14-13-16(10-6-2-1-3-7-10)11-8-4-5-9-12(11)18-13/h1-9H/b14-13+
• InChI Key： LDIHTCZJZIOXKY-BUHFOSPRSA-N
• SMILES： O=N/N=C1/SC2=CC=CC=C2N/1C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.04677
• Monoisotopic Mass: 255.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 70.3Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.35
• Boiling Point: 414.2°C at 760 mmHg
• Flash Point: 204.3°C
• Refractive Index: 1.709
• PSA: 45.03
• LogP: 3.27410